[(3R)-3-Hydroxyhexadecanoyl]-L-carnitine, analytical standard

Specification

• Molecular Formula: C23H45NO5
• Molecular Weight: 415.6 g/mol
• IUPAC Name: (3R)-3-[(3R)-3-hydroxyhexadecanoyl]oxy-4-(trimethylazaniumyl)butanoate
• Standard InChI: InChI=1S/C23H45NO5/c1-5-6-7-8-9-10-11-12-13-14-15-16-20(25)17-23(28)29-21(18-22(26)27)19-24(2,3)4/h20-21,25H,5-19H2,1-4H3/t20-,21-/m1/s1
• Standard InChI Key: XKAZIAFZAQAHHG-NHCUHLMSSA-N
• Isomeric SMILES: CCCCCCCCCCCCC[C@H](CC(=O)O[C@H](CC(=O)[O-])C[N+](C)(C)C)O
• Canonical SMILES: CCCCCCCCCCCCCC(CC(=O)OC(CC(=O)[O-])C[N+](C)(C)C)O

Introduction

Chemical Structure and Properties

Molecular Architecture

[(3R)-3-Hydroxyhexadecanoyl]-L-carnitine consists of a 16-carbon hydroxy fatty acid (3R-hydroxyhexadecanoic acid) linked via an ester bond to the hydroxyl group of L-carnitine. The stereochemistry at the 3-position (R-configuration) is critical for its enzymatic recognition and metabolic activity. The compound’s molecular weight is 416.337 g/mol, as confirmed by high-resolution mass spectrometry.

Physicochemical Characteristics

The hydroxyl group at the 3-position enhances the compound’s polarity compared to non-hydroxylated acyl-carnitines, influencing its solubility in aqueous and organic solvents. This property is pivotal for its chromatographic separation in analytical workflows. The compound’s melting point and stability data remain under investigation, though its structural analogs suggest thermal stability up to 150°C.

Analytical Methods for Detection and Quantification

Chromatographic Separation

Reverse-phase high-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS) or charged aerosol detection (CAD) is the gold standard for analyzing [(3R)-3-Hydroxyhexadecanoyl]-L-carnitine. The Ascentis Express OH5 column (2.1 × 150 mm, 2 µm) with a mobile phase of acetonitrile and 20 mM ammonium formate (pH 3.0) achieves baseline separation of acyl-carnitines within 15 minutes.

Mass Spectrometric Identification

In positive-ion mode, the compound exhibits a precursor ion at $m/z$ 416.337, corresponding to the protonated molecule $[M+H]^+$. Fragmentation patterns reveal characteristic ions at $m/z$ 85 (carnitine backbone) and $m/z$ 331 (loss of the hydroxyhexadecanoyl moiety).

Table 1: Analytical Parameters for [(3R)-3-Hydroxyhexadecanoyl]-L-Carnitine

Parameter	Value
Column	Ascentis Express OH5, 2.1 × 150 mm
Mobile Phase	Acetonitrile/20 mM ammonium formate
Retention Time	8.2 minutes
Detection Mode	MS/MS (Q1: 416.337 → 85/331)
Limit of Detection (LOD)	0.1 ng/mL

Biological Role and Metabolic Significance

Mitochondrial Fatty Acid Transport

As an acyl-carnitine, this compound facilitates the transport of long-chain fatty acids into mitochondria for β-oxidation. The hydroxyl group at the 3-position may modulate interactions with carnitine palmitoyltransferase I (CPT-I), the rate-limiting enzyme in this process.

Diagnostic Marker for Metabolic Disorders

Elevated levels of [(3R)-3-Hydroxyhexadecanoyl]-L-carnitine in blood or urine are indicative of inborn errors of metabolism, such as mitochondrial fatty acid oxidation disorders (e.g., CPT-II deficiency) and organic acidemias. Its accumulation reflects enzymatic blockages in β-oxidation pathways, making it a key biomarker in newborn screening panels.

Comparative Analysis with Structural Analogs

Table 2: Structural and Functional Comparison of Hydroxyacyl-Carnitines

Compound Name	Molecular Formula	Chain Length	Key Characteristics
[(3R)-3-Hydroxyhexanoyl]-L-carnitine	C₁₃H₂₅NO₅	C6	Short-chain; rapid metabolism
[(3R)-3-Hydroxydodecanoyl]-L-carnitine	C₁₉H₃₇NO₅	C12	Medium-chain; diagnostic for MCAD
[(3R)-3-Hydroxyhexadecanoyl]-L-carnitine	C₂₃H₄₅NO₅	C16	Long-chain; mitochondrial transport
[(3R)-3-Hydroxyoctadecanoyl]-L-carnitine	C₂₅H₄₉NO₅	C18	Very long-chain; rare in metabolic panels

Future Directions and Challenges

Therapeutic Applications

Targeting the enzymatic pathways involving [(3R)-3-Hydroxyhexadecanoyl]-L-carnitine could yield novel treatments for metabolic syndromes. For instance, modulating its levels via CPT-I inhibitors might reduce lipid accumulation in obesity-linked disorders.

Despite its diagnostic utility, inter-laboratory variability in quantification persists. Harmonizing MS protocols and expanding certified reference materials (CRMs) are critical for improving reproducibility.